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Compound of Interest

Compound Name: Benzothiazole-6-carboxylic acid

Cat. No.: B184203 Get Quote

Benzothiazole-6-carboxylic acid belongs to a class of heterocyclic compounds that form the

structural core of numerous molecules of high interest in pharmaceutical and materials science.

[1][2] The benzothiazole scaffold is a privileged structure, found in a range of biologically active

compounds, including anticancer, antimicrobial, and neuroprotective agents.[2] Benzothiazole-
6-carboxylic acid, in particular, serves as a critical building block and intermediate in the

synthesis of more complex molecules. A precise understanding of its fundamental

physicochemical properties, such as melting and boiling points, is paramount for researchers in

process development, quality control, and drug discovery. These parameters dictate purification

strategies, reaction conditions, and formulation development, and serve as primary indicators

of material purity.

This guide provides a comprehensive technical overview of the melting and boiling points of

Benzothiazole-6-carboxylic acid. It moves beyond a simple statement of values to explore

the underlying principles, detailed experimental methodologies, and the scientific rationale

behind the observed thermal behavior, offering field-proven insights for laboratory

professionals.

Core Physicochemical Properties
A foundational understanding begins with the compound's basic identifiers and properties,

which are summarized below for quick reference.
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Property Value Source(s)

IUPAC Name
1,3-benzothiazole-6-carboxylic

acid
[3]

CAS Number 3622-35-3

Molecular Formula C₈H₅NO₂S [3]

Molecular Weight 179.20 g/mol [3]

Appearance White to cream powder [4]

Assay ≥95.0% [4]

Melting Point Analysis: A Critical Purity Indicator
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a very narrow temperature range.

[5][6] Therefore, melting point determination is a fundamental and rapid technique for

assessing the purity of a compound.[5] The presence of even minor impurities will typically

cause a depression in the melting point and a broadening of the melting range.[7]

Reported Melting Point Values
Experimental data for Benzothiazole-6-carboxylic acid is well-established and consistent

across major chemical suppliers.

Reported Melting Point Source(s)

245-251 °C (lit.)

The relatively high melting point is indicative of strong intermolecular forces within the crystal

lattice, likely due to a combination of π-stacking from the aromatic rings and hydrogen bonding

from the carboxylic acid moiety.

Experimental Protocol for Melting Point Determination
(Capillary Method)
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The capillary method is the most common and reliable technique for determining the melting

point of a powdered solid in a research setting.[6] The causality behind this protocol is to

ensure uniform and controlled heat transfer to a small, packed sample to observe the phase

transition accurately.

Step-by-Step Methodology:

Sample Preparation:

Ensure the Benzothiazole-6-carboxylic acid sample is completely dry, as moisture can

depress the melting point.[5]

The sample must be a fine, homogeneous powder.[5] If starting with larger crystals, gently

crush them using a mortar and pestle. This ensures efficient and uniform heat transfer

within the capillary.

Capillary Tube Packing:

Take a glass capillary tube sealed at one end.

Press the open end of the tube into the powdered sample, forcing a small amount of

material into the tube.

Invert the tube and tap it gently on a hard surface to pack the powder down into the sealed

end.

Repeat until a packed column of 2-3 mm in height is achieved.[6] A proper packing density

is crucial for an accurate reading.

Apparatus Setup:

Place the packed capillary tube into the heating block of a melting point apparatus. Most

modern devices have a built-in thermometer and a magnifying lens for clear observation.

Alternatively, the capillary can be attached to a thermometer with a thread or rubber band

and immersed in a heating bath (e.g., a Thiele tube filled with mineral oil).

Determination:
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Rapid Initial Scan (Optional but Recommended): Heat the sample rapidly (e.g., 10 °C/min)

to find an approximate melting range. This saves time during the precise measurement.

Allow the apparatus to cool sufficiently before proceeding.

Accurate Measurement: Begin heating at a slow, controlled rate, approximately 1-2 °C per

minute, starting from a temperature about 10 °C below the expected melting point.[6] Slow

heating is critical to ensure the sample and thermometer are in thermal equilibrium.

Record T₁: Note the temperature at which the first drop of liquid appears.

Record T₂: Note the temperature at which the last solid crystal melts, and the entire

sample is a clear liquid.[8]

The melting point is reported as the range from T₁ to T₂. For a pure sample, this range

should be narrow (0.5-1.0 °C).[6]

Visualization: Melting Point Determination Workflow
The following diagram illustrates the logical flow of the experimental protocol.
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Caption: Workflow for determining the melting point of a crystalline solid.
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Boiling Point Analysis: A Case of Thermal
Decomposition
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to a phase transition from liquid to gas.[9][10] Unlike the melting point, an

experimental boiling point for Benzothiazole-6-carboxylic acid is not reported in standard

chemical literature.

Challenges and Rationale: Decomposition Before
Boiling
The absence of a reported boiling point is not an omission but rather an indication of the

compound's thermal instability. Benzothiazole-6-carboxylic acid has a high melting point of

~250 °C, signifying very strong intermolecular forces. Overcoming these forces to reach the

boiling point would require a substantial amount of thermal energy, raising the temperature to a

point where the molecule's covalent bonds break.

Studies on other benzothiazole derivatives have shown that the benzothiazole core can begin

to decompose at temperatures in the range of 250-350 °C.[11] It is highly probable that

Benzothiazole-6-carboxylic acid undergoes thermal decomposition—likely via

decarboxylation (loss of CO₂) or other fragmentation pathways—before its vapor pressure can

reach atmospheric pressure. Therefore, a true boiling point under standard conditions cannot

be experimentally measured.

Standard Protocol for Boiling Point Determination (for
Thermally Stable Compounds)
For the benefit of researchers handling other, more volatile compounds, the standard capillary

method for determining a boiling point is described below. This technique, known as the

Siwoloboff method, is suitable for small sample volumes.[12][13]

Step-by-Step Methodology:

Apparatus Setup:

Place a few milliliters of the liquid sample into a small fusion tube.
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Take a melting point capillary tube (sealed at one end) and place it into the fusion tube

with the open end down.

Attach the fusion tube assembly to a thermometer.

Heating and Observation:

Heat the assembly in a heating bath. As the temperature rises, air trapped in the capillary

will expand and exit as a slow stream of bubbles.

Continue heating until the liquid's temperature is just above its boiling point. At this stage,

a rapid and continuous stream of bubbles will emerge from the capillary as the liquid's

vapor displaces the remaining air.[9]

Determination:

Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The exact moment the liquid

begins to enter the capillary tube is the point at which the external pressure equals the

vapor pressure inside the capillary.

The temperature recorded at this precise moment is the boiling point of the liquid.

Visualization: Boiling Point Determination Workflow
The following diagram illustrates the standard workflow for a stable liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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